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Compound of Interest

Compound Name: 2-Bromo-2-phenylacetophenone

Cat. No.: B072529

An In-depth Technical Guide to the Safe Handling of 2-Bromo-2-phenylacetophenone

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides a comprehensive overview of the safety data and
handling precautions for 2-Bromo-2-phenylacetophenone (CAS No. 1484-50-0), also known
as Desyl bromide.

Chemical Identification and Physical Properties

Proper identification and understanding of the physical properties of a substance are the first
steps in safe handling.
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Identifier Value Reference
2-bromo-1,2-diphenylethan-1-
IUPAC Name [1]
one
Desyl bromide, a-
Synonyms ) [2][3]
Bromodesoxybenzoin
CAS Number 1484-50-0 [11[2][3]
Molecular Formula C14H11BrO [11[3]
Molecular Weight 275.14 g/mol [3]
White to beige to light brown
Appearance _ [11[3]
crystalline powder
Melting Point 53-58 °C (lit.) [11[2][3]
Boiling Point 344.8422.0 °C (Predicted) [3]
Solubility Soluble in Toluene [3]

Hazard Identification and GHS Classification

2-Bromo-2-phenylacetophenone is classified as a hazardous substance. Understanding its

specific hazards is crucial for risk assessment and the implementation of appropriate safety

measures.

Hazard Class

Category

Hazard Statement

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation

Category 1

H318: Causes serious eye

damage

Specific target organ toxicity,

single exposure

Category 3

H335: May cause respiratory

irritation
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GHS classification is based on structurally similar compounds as specific data for 2-Bromo-2-
phenylacetophenone is not consistently available across all sources. It is often grouped with
other a-bromo ketones which are known to be corrosive and lachrymatory.[4][5]

Signal Word: Danger|[3]
Hazard Pictograms:
e GHSO05: Corrosion

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize exposure and
ensure laboratory safety.

Handling:

e Use only in a well-ventilated area, preferably within a chemical fume hood.[4][6]
¢ Avoid breathing dust, fume, gas, mist, vapors, or spray.[3][4]

e Avoid contact with skin, eyes, and clothing.[4][7]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[4][8] A face shield may also be necessary.[4]

e Wash hands thoroughly after handling.[4]
» Keep away from incompatible materials such as strong oxidizing agents and strong bases.[6]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6]

Recommended storage temperature is 0-6°C.[3]

Store locked up.[4]

Store in a corrosive resistant container.[9]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when working with 2-Bromo-2-

phenylacetophenone.

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[4]

To protect against splashes
and airborne particles that can

cause severe eye damage.

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene,
or Viton™). Double gloving is

recommended.

To prevent skin contact and
absorption. Phenolic and
brominated compounds can
often penetrate standard

laboratory gloves.

Skin and Body Protection

A lab coat worn over long-
sleeved clothing and closed-
toe shoes. A chemical-resistant
apron is advised for larger

quantities.[10]

To minimize skin exposure.

Respiratory Protection

Use in a certified chemical
fume hood. If a fume hood is
not available, a NIOSH-
approved respirator with an
organic vapor cartridge is

necessary.[4][10]

To prevent inhalation of dust or
vapors, which can cause

respiratory irritation.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[4]

Immediately flush the affected area with copious
] amounts of water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing. Seek

immediate medical attention.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[4]

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Never
Ingestion i ) )
give anything by mouth to an unconscious

person. Seek immediate medical attention.[3][4]

Accidental Release and Disposal

Proper containment and disposal of spills and waste are necessary to prevent environmental
contamination and further exposure.

Accidental Release:

Evacuate personnel from the area.

Wear appropriate PPE, including respiratory protection.[7]

Avoid dust formation.[6]

Sweep up the spilled solid material and place it in a suitable, closed container for disposal.[4]

Do not let the product enter drains.[7]
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Disposal:
e Dispose of this material and its container as hazardous waste.[11]

» All waste must be handled in accordance with local, state, and federal regulations.[11]

Experimental Workflow and Safety Protocols

Below are diagrams illustrating the logical workflow for the safe handling of 2-Bromo-2-
phenylacetophenone and the appropriate response to an exposure event.
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Safe Handling Workflow for 2-Bromo-2-phenylacetophenone

Preparation

Don Personal Protective Equipment (PPE)

Prepare and Verify Fume Hood Operation

Assemble All Necessary Materials in Hood

Proceed to handling

dling
A4

Weigh Compound in Fume Hood

Perform Reaction in Closed System

Monitor Reaction Progress

Reaction complete

Cleanup a;'d Disposal

Decontaminate Glassware and Surfaces

\

Segregate and Label Hazardous Waste

Y

Dispose of Waste According to Regulations

\

Doff and Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 2-Bromo-2-phenylacetophenone.
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Exposure Response Protocol

Exposure Event Occurs

Remove from Exposure Source

:

Administer Appropriate First Aid

Seek Immediate Medical Attention

Notify Supervisor and EHS

Document the Incident

Click to download full resolution via product page

Caption: A flowchart outlining the immediate steps to take in case of an exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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